Cas no 2172460-48-7 (4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)pentanoic acid)

• Product Name: 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)pentanoic acid
• CAS No: 2172460-48-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6164499
• PubChem ID: 165584353
• Update Time: 2025-06-26

4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)pentanoic acid
• 4-(2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}acetamido)pentanoic acid
• 2172460-48-7
• EN300-1575146

• Inchi： 1S/C27H32N2O5/c1-17(10-11-26(31)32)29-25(30)14-18-12-19(13-18)15-28-27(33)34-16-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-9,17-19,24H,10-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： ISYNFJZNWBCJIF-UHFFFAOYSA-N
• SMILES： O=C(CC1CC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1)NC(C)CCC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)pentanoic acid

Introduction to 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)pentanoic acid (CAS No. 2172460-48-7)

4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)pentanoic acid, identified by its Chemical Abstracts Service (CAS) number 2172460-48-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pentanoic acid backbone, a cyclobutyl side chain, and an amide functional group. The presence of a 9H-fluoren-9-ylmethoxycarbonyl moiety further enhances its molecular complexity, making it a promising candidate for various biochemical applications.

The structural design of 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)pentanoic acid is meticulously crafted to optimize its biological activity. The fluorene derivative, known for its stability and fluorescence properties, serves as an excellent tag for spectroscopic studies, while the methoxycarbonyl group contributes to the compound's solubility and metabolic stability. The cyclobutyl ring introduces rigidity to the molecule, which can be crucial for binding affinity in enzyme inhibition studies.

In recent years, the pharmaceutical industry has seen a surge in the development of targeted therapies, particularly in oncology and neurodegenerative diseases. The unique structural features of 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)pentanoic acid make it an attractive scaffold for drug discovery. Researchers have been exploring its potential as an inhibitor of various enzymes implicated in cancer progression, such as kinases and proteases. Preliminary studies suggest that this compound exhibits promising inhibitory activity against certain target enzymes, making it a valuable asset in the quest for novel therapeutic agents.

The fluoren-9-ylmethoxycarbonyl group in the molecule is particularly noteworthy due to its ability to enhance the compound's binding affinity to biological targets. This moiety has been extensively studied in medicinal chemistry for its role in improving pharmacokinetic properties, including bioavailability and tissue distribution. Additionally, the presence of multiple amide bonds provides multiple interaction points with biological targets, which can be leveraged to design highly specific inhibitors.

Advances in computational chemistry have enabled researchers to predict the binding modes of 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)pentanoic acid with various protein targets. Molecular docking simulations have revealed that this compound can effectively interact with pockets on enzymes such as tyrosine kinases and cyclin-dependent kinases (CDKs). These interactions are mediated by hydrogen bonding networks and hydrophobic interactions, which are critical for achieving high binding affinities.

The synthesis of 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)pentanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves advanced techniques such as Buchwald-Hartwig coupling reactions, which are essential for forming the amide bonds in the molecule. The use of palladium catalysts in these reactions ensures high yields and selectivity, making the process scalable for industrial applications.

In vitro studies have demonstrated that 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)pentanoic acid exhibits dose-dependent inhibitory effects on several cancer cell lines. These findings are particularly encouraging given the growing demand for selective inhibitors that can target specific pathways involved in tumor growth and metastasis. Further research is ongoing to optimize the compound's pharmacological profile and explore potential synergies with other therapeutic agents.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The fluorene derivative in this molecule not only enhances its photophysical properties but also contributes to its metabolic stability. This makes it an ideal candidate for development into imaging agents or probes used in diagnostic applications. Additionally, fluorine atoms can influence drug-receptor interactions by modulating electronic properties and hydrophobicity.

Recent breakthroughs in drug delivery systems have opened new avenues for utilizing compounds like 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)pentanoic acid. Nanoparticle-based delivery systems have been explored as vehicles for enhancing bioavailability and targeting specificity. These systems can encapsulate the compound and release it at targeted sites within the body, thereby improving therapeutic efficacy.

The future prospects of 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)pentanoic acid are vast and multifaceted. Ongoing research aims to elucidate its mechanism of action at a molecular level, which will provide insights into its potential therapeutic applications. Furthermore, efforts are underway to develop derivatives of this compound that exhibit enhanced potency and reduced side effects.

In conclusion,4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)pentanoic acid (CAS No. 2172460-48-7) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique combination of structural features makes it an attractive candidate for drug discovery efforts aimed at developing novel therapeutics for various diseases.